Cas no 85234-63-5 (21-Dehydro Budesonide)

21-Dehydro Budesonide structure
21-Dehydro Budesonide structure
Product Name:21-Dehydro Budesonide
CAS No:85234-63-5
MF:C25H32O6
MW:428.517988204956
CID:1062104
PubChem ID:71315297
Update Time:2024-10-26

21-Dehydro Budesonide Chemical and Physical Properties

Names and Identifiers

    • 21-Dehydro Budesonide
    • BUDESONIDE IMPURITY D
    • (11β,16α)-16,17-[Butylidenebis(oxy)]-11-hydroxy-3,20-dioxopregna-1,4-dien-21-al (ACI)
    • 2-[(1S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetaldehyde
    • 85234-63-5
    • 21-Dehydrobudesonide
    • Inchi: 1S/C25H32O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,13,16-18,20-22,28H,4-7,11-12H2,1-3H3/t16-,17-,18-,20+,21?,22+,23-,24-,25+/m0/s1
    • InChI Key: UHEOYIKQUMWUPY-KWVAZRHASA-N
    • SMILES: C([C@@]12OC(CCC)O[C@@H]1C[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@]21C)O)=O)(=O)C=O

Computed Properties

  • Exact Mass: 428.21988874g/mol
  • Monoisotopic Mass: 428.21988874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 890
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 89.9Ų

21-Dehydro Budesonide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D229305-5mg
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85234-63-5
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$ 155.00 2023-04-17
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D229305-10mg
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TRC
D229305-100mg
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$ 1866.00 2023-04-17
A2B Chem LLC
AH52978-10mg
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$361.00 2024-04-19
A2B Chem LLC
AH52978-25mg
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$710.00 2024-04-19
A2B Chem LLC
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21-Dehydro Budesonide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: Methanol ;  5 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Air oxidation of 17-hydroxycorticosteroids catalyzed by cupric acetate: formation of hemiacetal dimers
Arbez-Gindre, Cecile; Berl, Valerie; Lepoittevin, Jean-Pierre, Steroids, 2003, 68(4), 361-365

21-Dehydro Budesonide Raw materials

21-Dehydro Budesonide Preparation Products

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